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Compound of Interest

Compound Name:
2-(3-Chlorophenyl)ethyl cyclobutyl

ketone

CAS No.: 898787-54-7

Cat. No.: B1368645

Get Quote

Executive Summary & Chemical Profile[1][2][3]
Disposing of 2-(3-Chlorophenyl)ethyl cyclobutyl ketone requires strict adherence to

halogenated waste protocols.[1] Unlike simple ketones (e.g., acetone), the presence of the

chlorine atom on the phenyl ring fundamentally changes the disposal pathway. Misclassifying

this as a general organic solvent can lead to regulatory fines (RCRA violations) and damage to

standard incinerators due to the formation of corrosive hydrochloric acid (HCl) or toxic dioxins

during combustion.
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Property Data Operational Implication

Functional Groups Ketone, Chlorinated Aromatic
MUST be segregated as

Halogenated Waste.[2][1]

Physical State Liquid (typically)

Requires leak-proof,

chemically resistant secondary

containment.[2][1]

Reactivity
Stable; Incompatible with

Strong Oxidizers

Do not mix with Nitric Acid or

Peroxides in waste streams.[2]

[1]

Flash Point >100°C (Estimated)

Likely not D001 (Ignitable) by

definition, but treated as

combustible.[2][1]

Toxicity Irritant; Potential Aquatic Toxin
Zero drain disposal.[2][1] All

rinsates must be collected.

Waste Stream Segregation Strategy
The most critical operational error is mixing this compound with non-halogenated solvents. This

section details the decision logic required at the bench.

Why Segregation Matters[2]
Incineration Chemistry: Non-halogenated waste is often used as fuel blending. Halogenated

waste requires high-temperature incineration (>1100°C) with specific scrubbers to neutralize

acidic gases (HCl).

Cost Control: Halogenated waste disposal is significantly more expensive. Contaminating a

55-gallon drum of non-halogenated solvent with even a small amount of this chlorinated

ketone upgrades the entire drum to the more expensive "Halogenated" price tier.

Decision Logic Diagram
The following diagram illustrates the mandatory decision process for segregating this specific

chemical.
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Waste Generation:
2-(3-Chlorophenyl)ethyl

cyclobutyl ketone

Contains Halogens?
(Cl, Br, F, I)

STREAM A: Halogenated Solvents
(Red Label / High BTU)

YES (Chlorine present)

STREAM B: Non-Halogenated
(Clear Label / Fuel Blend)

NO

Action: Segregate & Label
Do NOT mix with Acetone/Ethanol waste

Click to download full resolution via product page

Figure 1: Critical decision tree for segregating chlorinated ketone waste. Note that the

presence of the Chlorine atom dictates the "Stream A" pathway regardless of the ketone

functionality.[1]

Step-by-Step Disposal Protocol
Follow this self-validating protocol to ensure compliance from the fume hood to the loading

dock.

Phase 1: Bench-Level Accumulation
Objective: safely transfer chemical from reaction vessel to satellite accumulation area.

Quenching (If necessary): If the ketone is part of a reaction mixture containing active

reagents (e.g., Grignards, hydrides), quench the reaction fully before transfer. Self-Validation:

Check pH (aim for pH 5-9) and ensure no bubbling occurs upon addition of water.
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Container Selection: Use HDPE (High-Density Polyethylene) or Glass containers. Avoid

metal cans if the waste stream is potentially acidic, as the chloride ion can accelerate

corrosion.

Headspace Management: Fill containers to only 90% capacity to allow for thermal

expansion.

Phase 2: Labeling & Documentation
Objective: Create a "Chain of Custody" for the waste.

Labeling: Attach a hazardous waste label immediately upon the first drop of waste entering

the container.

Nomenclature: Do not use abbreviations. Write: "Waste 2-(3-Chlorophenyl)ethyl
cyclobutyl ketone, Halogenated Solvent."

Hazard Checkboxes: Mark "Toxic" and "Irritant."

Phase 3: Final Disposal Workflow

1. Waste Generation
(Fume Hood)

2. Primary Containment
(HDPE Carboy)

 Liquid Transfer 3. RCRA Labeling
(Must list 'Chlorinated')

 Immediate 4. Satellite Accumulation
(Secondary Containment)

 < 3 Days 5. EHS Pickup
(Internal Transport)

 Request Form 6. High-Temp Incineration
(Off-site Facility)

 Manifested

Click to download full resolution via product page

Figure 2: The "Cradle-to-Grave" lifecycle of the halogenated waste stream.

Emergency Spill Management
In the event of a spill outside the fume hood:

Evacuate & Ventilate: The ketone vapors may be irritating. Clear the immediate area.[3][4]

PPE: Wear nitrile gloves (double gloved recommended), lab coat, and safety goggles.

Absorb: Do NOT use water to flush. Use an inert absorbent material:
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Vermiculite[1]

Diatomaceous Earth[1]

Universal Spill Pads[1]

Collect: Sweep absorbed material into a wide-mouth jar. Label this solid waste as "Debris

contaminated with 2-(3-Chlorophenyl)ethyl cyclobutyl ketone (Halogenated)."

Regulatory & Compliance Context
RCRA (USA): While this specific molecule may not have a dedicated "U" or "P" list code, it

falls under the "Characteristic" waste definition if ignitable, but primarily is regulated under

"Spent Halogenated Solvents" (F-codes) if mixed with listed solvents, or simply as Non-

RCRA Regulated Hazardous Waste (if not ignitable/corrosive) that still requires incineration

due to state/local regulations on organochlorines.[1]

EPA Rule of Thumb: "Dilution is not the solution." Never dilute this chemical to pour it down

the drain. It is toxic to aquatic life and persists in water treatment systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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